6-Chloro-N-(piperidin-4-ylmethyl)pyridine-2-carboxamide;hydrochloride

• IUPAC Name: 6-chloro-N-(piperidin-4-ylmethyl)pyridine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C12H16ClN3O.ClH/c13-11-3-1-2-10(16-11)12(17)15-8-9-4-6-14-7-5-9;/h1-3,9,14H,4-8H2,(H,15,17);1H
• InChI Key: DHSUBNMUOGKHSU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNC(=O)C2=NC(=CC=C2)Cl.Cl
• Molecular Formula: C12H17Cl2N3O
• Molecular Weight: 290.19 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are involved in a range of intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Future Directions

The development of new piperidine derivatives is an active area of research, with potential applications in various fields of medicine. Future research will likely continue to explore the synthesis, properties, and applications of these and related compounds.